Pentafluorophenyl 3-fluoro-benzenesulfonate

• IUPAC Name: (2,3,4,5,6-pentafluorophenyl) 3-fluorobenzenesulfonate
• InChI: InChI=1S/C12H4F6O3S/c13-5-2-1-3-6(4-5)22(19,20)21-12-10(17)8(15)7(14)9(16)11(12)18/h1-4H
• InChI Key: OPUZFCZTTKFVPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)OC2=C(C(=C(C(=C2F)F)F)F)F)F
• Molecular Formula: C12H4F6O3S
• Molecular Weight: 342.22 g/mol

Description

PFBS is a chemical compound with the molecular formula C12H4F6O3S and a molecular weight of 342.21 g/mol . It falls under the category of halogenated compounds . As the name suggests, it contains a pentafluorophenyl group attached to a 3-fluoro-benzenesulfonate moiety .

Synthesis Analysis

The synthesis of PFBS involves the reaction between a pentafluorophenyl halide (such as pentafluorobenzyl chloride) and 3-fluorobenzenesulfonyl chloride. The reaction typically occurs in an organic solvent under controlled conditions. The resulting product is a white solid .

Molecular Structure Analysis

• Fluorine Atoms : Six fluorine atoms are distributed across the molecule .

Chemical Reactions Analysis

PFBS can participate in various chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and cross-coupling reactions. Researchers have explored its reactivity in synthetic transformations and functional group modifications .

Physical And Chemical Properties Analysis

• Refractive Index : The refractive index at 20°C is predicted to be 1.51 .

Safety and Hazards

• Consult the Safety Data Sheet (SDS) for specific safety information .

Future Directions

While PFBS has primarily been utilized in synthetic chemistry, future research could explore its potential applications in materials science, catalysis, and drug discovery. Investigating its interactions with biological targets and assessing its toxicity profile would also be valuable for further understanding its properties .